Cas no 2645413-39-2 (2-bromo-4-((methoxy-d3)methyl-d2)pyrimidine)

• Product Name: 2-bromo-4-((methoxy-d3)methyl-d2)pyrimidine
• CAS No: 2645413-39-2
• MF: C₆H₇BrN₂O
• MW: 208.067388772964
• CID: 6826059
• PubChem ID: 172403047
• Update Time: 2025-02-26

2-bromo-4-((methoxy-d3)methyl-d2)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-((methoxy-d3)methyl-d2)pyrimidine
• 2645413-39-2
• CS-24221

• Inchi： 1S/C6H7BrN2O/c1-10-4-5-2-3-8-6(7)9-5/h2-3H,4H2,1H3/i1D3,4D2
• InChI Key： NJELJUCLPLGOLM-SGEUAGPISA-N
• SMILES： BrC1=NC=CC(C([2H])([2H])OC([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 207.00556Da
• Monoisotopic Mass: 207.00556Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35Ų